![molecular formula C21H25NO2S B4856893 4-benzyl-1-[(3,4-dimethoxyphenyl)carbonothioyl]piperidine](/img/structure/B4856893.png)
4-benzyl-1-[(3,4-dimethoxyphenyl)carbonothioyl]piperidine
Overview
Description
4-benzyl-1-[(3,4-dimethoxyphenyl)carbonothioyl]piperidine, also known as BTCP, is a chemical compound that belongs to the class of piperidine derivatives. It has been widely studied for its potential applications in scientific research, particularly in the field of neuroscience.
Mechanism of Action
4-benzyl-1-[(3,4-dimethoxyphenyl)carbonothioyl]piperidine acts as a selective inhibitor of DATs, binding to the transporter and preventing the reuptake of dopamine. This leads to an increase in extracellular dopamine levels, which can have various effects on the brain depending on the region and the dose of this compound used. This compound has also been shown to have affinity for other monoamine transporters, such as the norepinephrine transporter (NET) and the serotonin transporter (SERT).
Biochemical and Physiological Effects:
The effects of this compound on the brain are complex and depend on the dose and the region of the brain studied. In general, this compound has been shown to increase locomotor activity, enhance the reinforcing effects of drugs of abuse, and produce cognitive deficits in animal models. This compound has also been shown to increase the release of glutamate, a neurotransmitter involved in learning and memory, in certain brain regions.
Advantages and Limitations for Lab Experiments
One advantage of using 4-benzyl-1-[(3,4-dimethoxyphenyl)carbonothioyl]piperidine in lab experiments is its high selectivity for DATs, which allows for the specific manipulation of dopamine signaling in the brain. However, the effects of this compound on other monoamine transporters and on non-dopaminergic systems should be taken into account when interpreting the results of experiments. Another limitation of using this compound is its potential toxicity, which can vary depending on the dose and the route of administration.
Future Directions
For research on 4-benzyl-1-[(3,4-dimethoxyphenyl)carbonothioyl]piperidine include the development of more selective and potent DAT inhibitors, the investigation of the effects of this compound on other neurotransmitter systems, and the use of this compound in combination with other drugs or behavioral interventions to study the mechanisms underlying addiction and other neuropsychiatric disorders. Additionally, the potential therapeutic applications of DAT inhibitors, such as in the treatment of ADHD or addiction, should be further explored.
Scientific Research Applications
4-benzyl-1-[(3,4-dimethoxyphenyl)carbonothioyl]piperidine has been widely used in scientific research as a tool to study the function of dopamine transporters (DATs) in the brain. DATs are responsible for the reuptake of dopamine from the synaptic cleft, and their dysfunction has been implicated in various neurological and psychiatric disorders, such as Parkinson's disease, attention deficit hyperactivity disorder (ADHD), and addiction.
properties
IUPAC Name |
(4-benzylpiperidin-1-yl)-(3,4-dimethoxyphenyl)methanethione | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25NO2S/c1-23-19-9-8-18(15-20(19)24-2)21(25)22-12-10-17(11-13-22)14-16-6-4-3-5-7-16/h3-9,15,17H,10-14H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNRSGVDACLVMHF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=S)N2CCC(CC2)CC3=CC=CC=C3)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.